Cas no 5806-49-5 ((2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one)

(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one structure
5806-49-5 structure
Product Name:(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
CAS No:5806-49-5
MF:C16H12N2O2
MW:264.278683662415
CID:1608727
PubChem ID:135451302
Update Time:2025-04-21

(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
    • (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinazolin-4-one
    • SCHEMBL12692460
    • BIM-0034030.P001
    • STK087716
    • PARP1-IN-15
    • AKOS000509785
    • AB00097657-01
    • 2-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]-3H-QUINAZOLIN-4-ONE
    • 5806-49-5
    • CS-0892379
    • 2-[(E)-2-(4-hydroxyphenyl)ethenyl]quinazolin-4(3H)-one
    • 2-[(E)-2-(4-HYDROXYPHENYL)-1-ETHENYL]-4(3H)-QUINAZOLINONE
    • 2-[2-(4-hydroxyphenyl)vinyl]-4(3H)-quinazolinone
    • HY-155246
    • Inchi: 1S/C16H12N2O2/c19-12-8-5-11(6-9-12)7-10-15-17-14-4-2-1-3-13(14)16(20)18-15/h1-10,19H,(H,17,18,20)/b10-7+
    • InChI Key: NHQMSOAXRVDCCQ-JXMROGBWSA-N
    • SMILES: O=C1C2C=CC=CC=2N=C(/C=C/C2C=CC(=CC=2)O)N1

Computed Properties

  • Exact Mass: 264.08996
  • Monoisotopic Mass: 264.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.411
  • Boiling Point: 514.1°C at 760 mmHg
  • Flash Point: 209.6°C
  • Refractive Index: 1.773
  • PSA: 58.2
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